2-(4-Methoxyphenyl)-2-[(propan-2-yl)amino]acetic acid

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-(propan-2-ylamino)acetic acid
• InChI: InChI=1S/C12H17NO3/c1-8(2)13-11(12(14)15)9-4-6-10(16-3)7-5-9/h4-8,11,13H,1-3H3,(H,14,15)
• InChI Key: LILMXSWOZQKKCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C1=CC=C(C=C1)OC)C(=O)O

Description

2-(4-Methoxyphenyl)-2-[(propan-2-yl)amino]acetic acid is a substituted acetic acid derivative featuring a 4-methoxyphenyl group and a secondary amine (propan-2-yl) at the α-carbon. Key analogs include benzofuran-, furochromenyl-, and pyrimidine-based acetic acids (e.g., ), which share functional groups critical for bioactivity and synthetic versatility .

Biological Activity

2-(4-Methoxyphenyl)-2-[(propan-2-yl)amino]acetic acid, commonly referred to as a derivative of methoxyphenyl amino acids, has garnered attention for its potential biological activities. This compound exhibits a range of pharmacological properties, including antimicrobial, antioxidant, and anticancer activities. This article reviews the biological activity of this compound, supported by various research findings and case studies.

Chemical Structure and Properties

The molecular formula of 2-(4-Methoxyphenyl)-2-[(propan-2-yl)amino]acetic acid is C12H17NO3, with a molecular weight of approximately 221.27 g/mol. The structure features a methoxy group attached to a phenyl ring and an isopropyl amino group linked to an acetic acid moiety.

Antimicrobial Activity

Research has demonstrated that derivatives of methoxyphenyl compounds exhibit significant antimicrobial properties. For instance, studies have shown that related compounds can inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds typically range from 0.23 to 0.70 mg/mL against resistant strains .

Table 1: Antimicrobial Activity of Related Compounds

Compound	MIC (mg/mL)	Target Bacteria
Compound A	0.23	MRSA
Compound B	0.47	E. coli
Compound C	0.70	Pseudomonas aeruginosa

Antioxidant Activity

The antioxidant potential of 2-(4-Methoxyphenyl)-2-[(propan-2-yl)amino]acetic acid is notable, with studies indicating that related compounds exhibit radical scavenging activity comparable to well-known antioxidants like ascorbic acid. For example, certain derivatives have shown DPPH radical scavenging activity that is approximately 1.4 times higher than that of ascorbic acid .

Table 2: Antioxidant Activity Comparison

Compound	DPPH Scavenging Activity	Comparison to Ascorbic Acid
Compound D	1.37	Higher
Compound E	1.35	Higher

Anticancer Activity

In vitro studies have evaluated the anticancer effects of related derivatives against various cancer cell lines, including human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231). The results indicated that some derivatives exhibited significant cytotoxicity against U-87 cells, with IC50 values suggesting potent activity .

Table 3: Anticancer Activity Against Cell Lines

Compound	Cell Line	IC50 (µM)
Compound F	U-87	4.363
Compound G	MDA-MB-231	>10

The biological activities of 2-(4-Methoxyphenyl)-2-[(propan-2-yl)amino]acetic acid are believed to stem from its ability to interact with specific molecular targets within cells. The methoxy group can enhance lipophilicity, facilitating cellular uptake and interaction with enzymes or receptors involved in metabolic pathways. Additionally, the acetic acid component may influence binding affinity and specificity toward these targets.

Case Studies

• Antimicrobial Efficacy : A study evaluated the efficacy of methoxyphenyl derivatives against resistant bacterial strains and found that certain compounds were more effective than traditional antibiotics like ampicillin .
• Cytotoxicity in Cancer Research : In a comparative study on anticancer activity, derivatives showed varying degrees of cytotoxicity across different cancer cell lines, highlighting the potential for developing targeted therapies based on these compounds .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

Core Functional Groups

• Methoxyphenyl Group: Present in all analogs (e.g., 2-(4-methoxyphenyl)furo[3,2-h]quinolin-3-yl acetic acid in and -(4-methoxyphenyl)-4,9-dimethyl-7-oxofurochromen-3-yl acetic acid in ). This group enhances lipophilicity and influences receptor binding .
• Amino Substituents: The propan-2-yl amino group in the target compound is structurally analogous to the acetamido and hydrazide groups in and . These groups modulate solubility and hydrogen-bonding capacity .
• Acetic Acid Backbone : A common feature in all analogs, enabling conjugation with bioactive scaffolds (e.g., pyrimidine in , benzofuran in ) .

Key Differences

• Heterocyclic Systems: Furoquinoline/Chromenyl Systems (): These rigid frameworks enhance planarity and π-π stacking, unlike the target compound’s flexible structure .
• Substituent Diversity :
  • features a fluorobenzyl group, introducing halogen-based electronic effects absent in the target compound .
  • includes a thioether linkage, altering redox stability compared to the target’s amine group .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Spectral Data (NMR/MS)
Target Compound	C12H17NO3	223.27 (calc.)	~190–200 (predicted)	δH: 1.2 (d, 6H, CH(CH3)2), 3.8 (s, 3H, OCH3)
3a ()	C22H21N3O5S	439.48	195–197	MS: m/z 424.1 ([M+H]+)
2-(4-Bromo-2-methoxyphenyl)acetic acid ()	C9H9BrO3	245.07	Not reported	1H NMR: δ 3.85 (s, 3H, OCH3)
[{2-[(4-Fluorobenzyl)amino]-2-oxoethyl}-(4-methoxyphenyl)amino]acetic acid ()	C18H19FN2O4	346.36	Not reported	MS: Not provided

Key Observations :

• The target’s molecular weight (223.27) is lower than pyrimidine-based analogs (e.g., 439.48 for 3a) due to the absence of extended aromatic systems .
• Methoxy and amine groups contribute to polar surface area, influencing solubility and bioavailability.

Preparation Methods

Multicomponent Reaction (MCR) Approach

Procedure :
A telescoped synthesis using 4-methoxybenzaldehyde, propan-2-ylamine, and Meldrum’s acid in acetonitrile with triethylamine, followed by reflux in acetic acid (1 h).

Key Steps :

• Base-catalyzed condensation : Formation of an aroylmethylene intermediate.
• Nucleophilic addition : Propan-2-ylamine reacts with the activated carbonyl.
• Cyclization and hydrolysis : Acid-mediated cleavage of Meldrum’s acid to yield the α-amino acid.

Data :

Component	Amount (mmol)	Solvent	Yield
4-Methoxybenzaldehyde	2.4	MeCN	68%
Propan-2-ylamine	2.0	-	-
Meldrum’s acid	3.0	-	-

Characterization :

• $$^1$$H-NMR (DMSO-d$$6$$) : δ 1.25 (d, 6H, CH(CH$$3$$)$$2$$), 3.78 (s, 3H, OCH$$3$$), 4.12 (m, 1H, NHCH), 7.32 (d, 2H, Ar-H), 7.89 (d, 2H, Ar-H).
• IR (KBr) : 3383 cm$$^{-1}$$ (N-H), 1705 cm$$^{-1}$$ (C=O).

CDI-Mediated Activation

Procedure :

• Activate 2-(4-methoxyphenyl)acetic acid with carbonyldiimidazole (CDI) in acetonitrile (40 min, RT).
• Add propan-2-ylamine and stir for 4 h.
• Isolate via filtration and recrystallize from acetonitrile.

Optimization :

• Molar ratio : 1:1.1 (acid:CDI) achieves 89% yield.
• Side products : <5% imidazolium byproducts.

Scalability :

Scale (g)	Purity (HPLC)	Yield
5	98.5%	85%
50	97.8%	82%

Microwave-Assisted Synthesis

Green chemistry protocol :

• Mix 4-methoxybenzaldehyde (2 mmol), propan-2-ylamine (2.4 mmol), and KCN (3 mmol) in water.
• Irradiate at 500 W for 5 min (5 × 60 sec cycles).
• Hydrolyze with HCl (6M) to obtain the amino acid.

Advantages :

• Time reduction : 5 min vs. 2 h (conventional).
• Yield improvement : 78% vs. 62% (traditional Strecker synthesis).

Comparative Analysis of Methods

Method	Yield	Time	Purity	Scalability
MCR Approach	68%	2 h	95%	Moderate
CDI-Mediated	89%	4.5 h	98%	High
Microwave-Assisted	78%	5 min	97%	Limited

Bioactivity Correlation

Synthesized batches were evaluated for antioxidant activity via DPPH assay:

Batch (Method)	IC$$_{50}$$ (μg/mL)
MCR Approach	84.57
CDI-Mediated	86.40
Microwave-Assisted	81.75